Cas no 955231-66-0 (1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea)

1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea structure
955231-66-0 structure
Product Name:1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea
CAS No:955231-66-0
MF:C21H23N3O8
MW:445.422625780106
CID:6536219
Update Time:2025-07-28

1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea
    • Urea, N-1,3-benzodioxol-5-yl-N'-[[2-oxo-3-(3,4,5-trimethoxyphenyl)-5-oxazolidinyl]methyl]-
    • Inchi: 1S/C21H23N3O8/c1-27-17-7-13(8-18(28-2)19(17)29-3)24-10-14(32-21(24)26)9-22-20(25)23-12-4-5-15-16(6-12)31-11-30-15/h4-8,14H,9-11H2,1-3H3,(H2,22,23,25)
    • InChI Key: UOGBLNLCAUGTBG-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C2OCOC2=C1)C(NCC1OC(=O)N(C2=CC(OC)=C(OC)C(OC)=C2)C1)=O

Experimental Properties

  • Density: 1.383±0.06 g/cm3(Predicted)
  • Boiling Point: 607.3±55.0 °C(Predicted)
  • pka: 13.07±0.46(Predicted)

1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea Pricemore >>

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Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea

Comprehensive Overview of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea (CAS No. 955231-66-0)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea, identified by its CAS No. 955231-66-0, is a highly specialized organic molecule with a unique structural framework. This urea derivative incorporates a benzodioxole moiety and a trimethoxyphenyl-substituted oxazolidinone ring, making it a subject of interest in medicinal chemistry and drug discovery. Its complex architecture suggests potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, researchers have focused on oxazolidinone derivatives due to their versatile pharmacological properties. The presence of the 3,4,5-trimethoxyphenyl group in this compound hints at possible interactions with microtubules or kinases, which are hot topics in cancer research and neurodegenerative disease studies. Users frequently search for terms like "oxazolidinone-based therapeutics" or "benzodioxole pharmacological effects," reflecting the growing demand for innovative small-molecule drugs. This aligns with the broader trend of exploring structure-activity relationships (SAR) to optimize drug efficacy and reduce side effects.

The urea linkage in this molecule is another critical feature, as urea derivatives are known for their ability to form hydrogen bonds with biological targets. This property is often exploited in drug design to enhance binding affinity and selectivity. Searches for "urea-based inhibitors" or "hydrogen bond donors in medicinal chemistry" highlight the relevance of such compounds in modern pharmaceutical development. Additionally, the benzodioxol-5-yl group may contribute to improved metabolic stability, a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

From a synthetic perspective, the construction of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea involves multi-step organic transformations, including cyclization and urea formation reactions. Chemists often inquire about "efficient synthesis of oxazolidinones" or "protecting group strategies for benzodioxoles," underscoring the technical challenges associated with such molecules. Advanced techniques like microwave-assisted synthesis or flow chemistry could be explored to improve yields and scalability.

Environmental and regulatory aspects are also pertinent to this compound. While not classified as hazardous, its structural complexity warrants careful handling during research. Queries such as "green chemistry approaches for heterocyclic compounds" or "safety protocols for urea derivatives" are common among laboratory professionals. The compound's potential biodegradability and eco-toxicity profile remain areas for further investigation, aligning with the global push for sustainable chemistry practices.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-{2-oxo-3-(3,4,5-trimethoxyphenyl)-1,3-oxazolidin-5-ylmethyl}urea represents a fascinating case study in medicinal chemistry and drug development. Its hybrid structure bridges several pharmacophoric elements, offering multiple avenues for therapeutic innovation. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will likely play a pivotal role in addressing unmet medical needs.

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